![molecular formula C6H10ClF2N3 B3020858 [5-(Difluoromethyl)-2-methylpyrazol-3-yl]methanamine;hydrochloride CAS No. 2247107-27-1](/img/structure/B3020858.png)
[5-(Difluoromethyl)-2-methylpyrazol-3-yl]methanamine;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of difluoromethyl compounds like “[5-(Difluoromethyl)-2-methylpyrazol-3-yl]methanamine;hydrochloride” has been a topic of research in recent years . The process involves the formation of X–CF2H bonds where X can be C (sp), C (sp2), C (sp3), O, N, or S . The last decade has seen an increase in metal-based methods that can transfer CF2H to C (sp2) sites both in stoichiometric and catalytic mode .Molecular Structure Analysis
The molecular structure of “this compound” is represented by the InChI code: 1S/C6H9F2N3.ClH/c1-11-5 (6 (7)8)4 (2-9)3-10-11;/h3,6H,2,9H2,1H3;1H .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 197.61. Its InChI code is 1S/C6H9F2N3.ClH/c1-11-5 (6 (7)8)4 (2-9)3-10-11;/h3,6H,2,9H2,1H3;1H .Scientific Research Applications
[5-(Difluoromethyl)-2-methylpyrazol-3-yl]methanamine;hydrochloride has been studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and neuroscience. It has been shown to have anticonvulsant, analgesic, and anxiolytic properties.
Mechanism of Action
The mechanism of action of [5-(Difluoromethyl)-2-methylpyrazol-3-yl]methanamine;hydrochloride is not fully understood. However, it is believed to act on the gamma-aminobutyric acid (GABA) system by enhancing the activity of GABA-A receptors, which are responsible for inhibiting neuronal activity in the central nervous system.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to increase the levels of GABA in the brain, which leads to the inhibition of neuronal activity. It has also been shown to reduce the release of glutamate, which is an excitatory neurotransmitter. Additionally, it has been found to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the major advantages of [5-(Difluoromethyl)-2-methylpyrazol-3-yl]methanamine;hydrochloride is its ability to enhance the activity of GABA-A receptors, which makes it a potential candidate for the development of new drugs for the treatment of neurological disorders. However, one of the limitations of this compound is its relatively low potency compared to other GABA-A receptor modulators.
Future Directions
There are several potential future directions for the research on [5-(Difluoromethyl)-2-methylpyrazol-3-yl]methanamine;hydrochloride. One direction is to further investigate its mechanism of action and its effects on other neurotransmitter systems. Another direction is to explore its potential as a treatment for various neurological disorders such as epilepsy, anxiety, and depression. Additionally, there is a need to develop more potent analogs of this compound for use in drug discovery.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in various fields such as medicinal chemistry, drug discovery, and neuroscience. Its ability to enhance the activity of GABA-A receptors makes it a potential candidate for the development of new drugs for the treatment of neurological disorders. However, further research is needed to fully understand its mechanism of action and its effects on other neurotransmitter systems.
Synthesis Methods
The synthesis of [5-(Difluoromethyl)-2-methylpyrazol-3-yl]methanamine;hydrochloride involves the condensation of 2-methyl-3-pyrazolone with difluoromethylamine followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained by reacting the intermediate with hydrochloric acid.
Properties
IUPAC Name |
[5-(difluoromethyl)-2-methylpyrazol-3-yl]methanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9F2N3.ClH/c1-11-4(3-9)2-5(10-11)6(7)8;/h2,6H,3,9H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPIPMHWULWQZFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C(F)F)CN.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10ClF2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.61 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2247107-27-1 |
Source
|
Record name | [3-(difluoromethyl)-1-methyl-1H-pyrazol-5-yl]methanamine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.